Cas no 1226449-83-7 (N-ethyl-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide)

• Product Name: N-ethyl-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide
• CAS No: 1226449-83-7
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 5394661
• Update Time: 2025-05-21

N-ethyl-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy-N-phenylacetamide
• N-ethyl-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide

• Inchi： 1S/C21H28N4O2/c1-4-25(18-8-6-5-7-9-18)20(26)15-27-19-14-17(3)22-21(23-19)24-12-10-16(2)11-13-24/h5-9,14,16H,4,10-13,15H2,1-3H3
• InChI Key： XGGUPXIVVXBNBQ-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

Additional information on N-ethyl-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide

N-Ethyl-2-{[6-Methyl-2-(4-Methylpiperidin-1-Yl)Pyrimidin-4-Yl]Oxy}-N-Phenylacetamide: A Comprehensive Overview

N-Ethyl-2-{[6-Methyl-2-(4-Methylpiperidin-1-Yl)Pyrimidin-4-Yl]Oxy}-N-Phenylacetamide, also identified by the CAS Registry Number 1226449-83-7, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. The presence of substituents such as methyl groups, an ethyl group, and a phenyl group further enhances its chemical complexity and functional diversity.

The synthesis of N-Ethyl-2-{[6-Methyl-2-(4-Methylpiperidin-1-Yl)Pyrimidin-4-Yl]Oxy}-N-Phenylacetamide involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are critical for large-scale production, especially for preclinical and clinical studies.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinase enzymes, which are implicated in several pathological conditions such as cancer and inflammatory diseases. The pyrimidine core of the molecule is particularly important for its binding affinity to these enzymes, making it a promising lead compound for drug development.

In addition to its enzymatic activity, this compound has shown remarkable selectivity towards certain cell lines, indicating its potential as a targeted therapy. Preclinical studies conducted in rodent models have revealed that it demonstrates favorable pharmacokinetic properties, including good bioavailability and minimal toxicity. These findings suggest that it could be developed into an orally administered drug with high therapeutic potential.

The structural versatility of N-Ethyl-2-{[6-Methyl-2-(4-Methylpiperidin-1-Yl)Pyrimidin-4-Yl]Oxy}-N-Phenylacetamide allows for further modifications to enhance its efficacy and reduce off-target effects. Researchers are actively exploring analogs with different substituents to optimize its pharmacodynamic properties. For example, substituting the ethyl group with other alkyl chains or introducing additional functional groups could significantly alter its interaction with biological targets.

From an industrial perspective, the synthesis of this compound requires state-of-the-art facilities and rigorous quality control measures to ensure consistency and safety. The use of green chemistry principles in its production is also being investigated to minimize environmental impact. These efforts align with global trends towards sustainable pharmaceutical manufacturing.

In conclusion, N-Ethyl-2-{[6-Methyl-2-(4-Methylpiperidin-1-Yl)Pyrimidin-4-Yl]Oxy}-N-Phenylacetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the pipeline of potential therapeutic agents. Continued research into its mechanisms of action, coupled with advancements in synthetic methodologies, will undoubtedly pave the way for its translation into clinical practice.